Cas no 68412-04-4 (1,6-Octadiene, 7-methyl-3-methylene-, acetylated)

• Product Name: 1,6-Octadiene, 7-methyl-3-methylene-, acetylated
• CAS No: 68412-04-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 524721
• Update Time: 2023-11-19

1,6-Octadiene, 7-methyl-3-methylene-, acetylated Chemical and Physical Properties

Names and Identifiers

• 1,6-Octadiene,7-methyl-3-methylene-, acetylated
• 2-ethenyl-6-methylhept-5-en-1-yl acetate
• Acetylated myrcene
• 6-octadiene, 7-methyl-3-methylene- acetylated
• 1,6-Octadiene, 7-methyl-3-methylene-, acetylated
• 7-METHYL-3-METHYLENE-1,6-OCTADIENE ACETYLATED
• CID 132991792
• 1,6-Octadien, 7-Methyl-3-methylen-, acetyliert
• Einecs 270-162-7
• myrcene acetylated

• Inchi： 1S/C12H20O2/c1-5-12(9-14-11(4)13)8-6-7-10(2)3/h5,7,12H,1,6,8-9H2,2-4H3/t12-/m1/s1
• InChI Key： WZJLVKCNKMFUGH-GFCCVEGCSA-N
• SMILES： O(C(C)=O)C[C@H](C=C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 196.146
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.896
• Boiling Point: 257.2°Cat760mmHg
• Flash Point: 90.4°C
• Refractive Index: 1.451